[5-(3,4-Dichlorophenyl)-3-isoxazolyl]methyl 4-fluorobenzenecarboxylate
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Description
Scientific Research Applications
Anaerobic O-demethylations
- Study Focus : Examining the O-demethylase activity in Sporomusa enzymes.
- Key Findings : Demonstrated a broad O-methyl ether cleavage capacity, with activities on various substrates including methoxynaphtholes and fluorinated anisoles. This suggests potential applications in enzymatic studies and organic synthesis processes (Stupperich, Konle, & Eckerskorn, 1996).
Synthesis and Biological Activity
- Study Focus : Designing and synthesizing novel isoxazolyl pyrimidoquinolines and chromenopyrimidinones.
- Key Findings : Compounds synthesized showed significant antimicrobial, anti-inflammatory, and analgesic activities, highlighting potential pharmaceutical applications (Rajanarendar et al., 2012).
Photophysical Properties
- Study Focus : Investigating the photophysical properties of new pyrazoline derivatives.
- Key Findings : Solvent effects on absorption and fluorescence properties of pyrazolines were studied, indicating applications in photophysics and material science (Şenol et al., 2020).
N-1 Arylation of Uracil Derivatives
- Study Focus : Developing a method for N-1 arylation of uracil derivatives.
- Key Findings : This method could be useful in the synthesis of biologically active uracil derivatives, relevant in medicinal chemistry (Gondela & Walczak, 2006).
Aqueous Phase Synthesis and Antimicrobial Activity
- Study Focus : Synthesizing isoxazol-5-ones and studying their antimicrobial activity.
- Key Findings : Compounds showed activity against various bacteria, underscoring potential in developing antibacterial agents (Banpurkar, Wazalwar, & Perdih, 2018).
Novel Synthesis of Dihydropyridine
- Study Focus : Synthesizing a novel 1,4-dihydropyridine scaffold.
- Key Findings : Offers a new approach for the synthesis of dihydropyridine derivatives, relevant in organic synthesis (Borgarelli et al., 2022).
Properties
IUPAC Name |
[5-(3,4-dichlorophenyl)-1,2-oxazol-3-yl]methyl 4-fluorobenzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H10Cl2FNO3/c18-14-6-3-11(7-15(14)19)16-8-13(21-24-16)9-23-17(22)10-1-4-12(20)5-2-10/h1-8H,9H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCKYBICAJJIVRX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)OCC2=NOC(=C2)C3=CC(=C(C=C3)Cl)Cl)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H10Cl2FNO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.